3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate
Overview
Description
3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate (AMITBS) is a unique and versatile compound with a wide range of applications in the field of chemistry. AMITBS has been used as a reagent in the synthesis of various compounds, as a ligand in coordination chemistry, and as a catalyst in organic reactions. The compound has also been used in the development of new drugs and in the study of biochemical and physiological processes.
Scientific Research Applications
3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, as a ligand in coordination chemistry, and as a catalyst in organic reactions. It has also been used in the development of new drugs and in the study of biochemical and physiological processes. For example, 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate has been used to study the effects of nitric oxide on the immune system, as well as its potential therapeutic applications. In addition, 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate has been used to study the effects of oxidative stress on cell signaling pathways.
Mechanism of Action
The mechanism of action of 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate is not fully understood. However, it is believed that the compound acts as a proton-donating ligand, which facilitates the transfer of protons from one molecule to another. This in turn can lead to the formation of new bonds between molecules, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate are not fully understood. However, it is believed that the compound may have anti-inflammatory, antioxidant, and neuroprotective effects. In addition, it may have the potential to modulate the activity of certain enzymes and proteins involved in cell signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate in laboratory experiments is its versatility. The compound can be used in a wide range of applications, including in the synthesis of various compounds, as a ligand in coordination chemistry, and as a catalyst in organic reactions. In addition, 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate is relatively stable and can be stored for long periods of time without degradation.
However, there are some limitations to using 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate in laboratory experiments. The compound is relatively expensive, which can make it difficult to use in large-scale experiments. In addition, the compound is not water-soluble, which can make it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for the use of 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate. One potential direction is to explore its potential therapeutic applications, such as its potential anti-inflammatory, antioxidant, and neuroprotective effects. Another potential direction is to explore its potential uses in the development of new drugs and in the study of biochemical and physiological processes. In addition, further research could be conducted to explore the mechanism of action of 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate, as well as its potential advantages and limitations for laboratory experiments.
Synthesis Methods
3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate is synthesized by a three-step process. The first step involves the reaction of 2,4,6-trimethylbenzene-1-sulfonyl chloride with 3-amino-1-methyl-1H-imidazol-3-ium hydroxide in aqueous solution. This reaction produces 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate. The second step involves the reaction of the product with sodium hydroxide to form 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate. The final step involves the reaction of the product with sodium bicarbonate to form 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate involves the reaction of 3-amino-1-methyl-1H-imidazolium chloride with 2,4,6-trimethylbenzenesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "3-amino-1-methyl-1H-imidazolium chloride", "2,4,6-trimethylbenzenesulfonyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 3-amino-1-methyl-1H-imidazolium chloride in a suitable solvent (e.g. acetonitrile).", "Step 2: Add a stoichiometric amount of 2,4,6-trimethylbenzenesulfonyl chloride to the reaction mixture.", "Step 3: Add a base (e.g. triethylamine) to the reaction mixture to neutralize the hydrogen chloride that is produced during the reaction.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Isolate the product by filtration or precipitation from the reaction mixture.", "Step 6: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
54558-28-0 |
Product Name |
3-amino-1-methyl-1H-imidazol-3-ium 2,4,6-trimethylbenzene-1-sulfonate |
Molecular Formula |
C13H19N3O3S |
Molecular Weight |
297.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
